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Compound of Interest

Compound Name: Tfllr-NH2(tfa)

Cat. No.: B1193837 Get Quote

For researchers, scientists, and drug development professionals utilizing Tfllr-NH2(tfa), a
selective PAR1 agonist, adherence to proper disposal protocols is critical for laboratory safety

and environmental protection. The trifluoroacetate (TFA) salt form of this peptide necessitates

special consideration due to the corrosive and ecotoxic nature of trifluoroacetic acid. This

document provides a comprehensive, step-by-step guide for the safe handling and disposal of

Tfllr-NH2(tfa).

Chemical and Safety Data Overview
A summary of the key quantitative data and hazard information for Tfllr-NH2(tfa) is presented

below. This information is essential for risk assessment and the implementation of appropriate

safety measures.
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Parameter Value/Information Source

Product Name Tfllr-NH2(tfa) [1][2]

Synonyms
TFLLR-NH2 2TFA, PAR1

Agonist
[1]

Molecular Formula C31H53N9O6 (peptide base) [3]

Molecular Weight 647.82 g/mol (peptide base) [3]

EC50 1.9 μM (for PAR1 activation) [3][4][5]

Appearance Powder [3]

Primary Hazard

Associated with the

trifluoroacetic acid (TFA)

counter-ion.

[6]

TFA Hazards

Causes severe skin burns and

eye damage. Harmful if

inhaled. Harmful to aquatic life

with long lasting effects.

[7]

Handling Precautions

Use in a well-ventilated area.

Wear protective gloves,

clothing, and eye/face

protection. Avoid dust

formation and contact with skin

and eyes.

[8]

Experimental Protocol: Disposal of Tfllr-NH2(tfa)
Waste
The following protocol outlines the recommended procedure for the disposal of aqueous

solutions and solid waste containing Tfllr-NH2(tfa). The primary goal is the neutralization of the

acidic and corrosive trifluoroacetic acid component.

Materials:
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Waste container labeled "Tfllr-NH2(tfa) Waste"

Sodium bicarbonate (NaHCO₃) or other suitable weak base for neutralization

pH indicator strips or a calibrated pH meter

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Procedure for Aqueous Waste:

Segregation: Collect all aqueous waste containing Tfllr-NH2(tfa) in a designated, properly

labeled, and sealed container.

Dilution: If the concentration of the waste is high, it is advisable to dilute it with water in a

larger container to better control the neutralization reaction.

Neutralization:

Work in a chemical fume hood.

Slowly add a weak base, such as sodium bicarbonate, to the aqueous waste while stirring.

Be cautious as this may cause gas evolution (CO₂).

Monitor the pH of the solution using pH strips or a pH meter.

Continue adding the base until the pH is between 6.0 and 8.0.

Final Disposal: Once neutralized, the solution can typically be disposed of down the drain

with copious amounts of water. However, always consult and follow your institution's specific

guidelines and local regulations for chemical waste disposal.

Procedure for Solid Waste (e.g., contaminated labware, unused powder):

Collection: Place all solid waste, including contaminated vials, pipette tips, and gloves, into a

designated and clearly labeled hazardous waste container.

Disposal: The sealed container should be disposed of through your institution's chemical

waste management program. Do not attempt to incinerate or dispose of it in regular trash.
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Logical Workflow for Tfllr-NH2(tfa) Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Tfllr-NH2(tfa).
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Caption: Disposal workflow for Tfllr-NH2(tfa).
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Disclaimer: This guide provides general recommendations based on the known hazards of the

components. It is imperative to consult your institution's specific safety and disposal protocols

and to adhere to all local, state, and federal regulations regarding chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Tfllr-
NH2(tfa)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193837#tfllr-nh2-tfa-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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